Cas no 58-46-8 (Tetrabenazine)

Tetrabenazine Properties

Names and Identifiers

• Tetrabenazine
• cis-9,10-Dimethoxy-1,3,4,6,7,11b-hexahydro-3-isobutyl-2H-benzo[a]quinolizin-2-one
• HELIOTRIN
• Ro 1-9569
• Tetrabenazine (Racemate)
• Tetrabenazine,(3R,11bR)-rel-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-one
• Nitoman
• Rubigen
• 9,10-Dimethoxy-1,3,4,6,7,11b-hexahydro-3-isobutyl-2H-benzo[a]quinolizin-2-one
• 3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-benzo[a]quinolizin-2-one
• Tetrabenzaine
• Tetrabenzine
• Xenazine
• Tetrabenazinum
• tetra Benazin
• Tetrabenazine Racemate
• Tetrabenazinum [INN-Latin]
• Tetrabenazina [INN-Spanish]
• Tetrabenazina
• MLS003106727
• Tetrabenazine [INN:BAN]
• A856325
• 3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one #
• 2H-Benzo[a]quinolizin-2-one,3,4,6,7,11b-hexahydro-3-isobutyl-9,10-dimethoxy-
• FT-0772314
• SMR000718664
• STK678061
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,2,3,4,6,7-hexahydro-11bH-benzo[a]quinolizine
• Tetrabenazin
• FT-0771873
• Ro 1-9569 Racemate
• UNII-Z9O08YRN8O
• CS-5700
• 9,10-dimethoxy-3-isobutyl-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• 2-Oxo-3-isobutyl-9,2,3,4,6,7-hexahydro-11bH-benzo[a]quinolizine
• Tox21_501086
• 2-Oxo-3-isobutyl-9,3,4,6,7,11.beta.-hexahydro-2H-benzoquinolizine
• tetrabenazin-
• Deutetrabenazine
• BCP24156
• 1,2,4,6,7,11b-Hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
• Nitoman, Xenazine, Tetrabenazine
• 2H-benzo [a] quinolizin-2-ona, 1,3,4,6,7,11 b-hexahidro-9,10-dimetoxi-3-(2-metilpropil)-, (3R, 11bR)-rel-
• WLN: T B666 DV GNTT&J E1Y1&1 LO1 MO1
• 1,3,4,6,7,11b-Hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
• MLS001249426
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11-beta-hexahydro-2H-benzoquinolizine
• BCP15831
• NSC 169886
• TimTec1_002217
• 3-isobutyl-9-,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-benzo[a]quinolizin-2-one
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11.beta.-hexahydro-2H-benzoquinolizine
• 2H-Benzo(a)quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-3-isobutyl-9,10-dimethoxy-
• NSC-169886
• BRD-A47564106-001-01-8
• CHEBI:64028
• SY055407
• HMS2966E06
• NCGC00261771-01
• NSC-172187
• BT164463
• MLS001249497
• PB21652
• NCGC00160421-06
• GTPL4834
• SR-01000833864-4
• 1,3,4,6,7,11b-Hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo(a)quinolizin-2-one
• MFCD11519951
• FT-0700948
• AKOS016347602
• PB25061
• SR-01000833864
• Q413050
• SDCCGSBI-0633786.P001
• (-)-tetrabenazine
• RO-1-9569
• AI3-52046
• 5-21-13-00178 (Beilstein Handbook Reference)
• 3-isobutyl-9,10-dimethoxy-3,4,6,7-tetrahydro-1H-pyrido[2,1-a]isoquinolin-2(11bH)-one
• HMS3263I14
• Ro-19569
• Nitoman (TN)
• 718635-93-9
• 3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-pyrido[2,1-a]isoquinolin-2-one
• 2H-Benzo(a)quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-(9CI)
• FT-0674921
• 9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-one
• Ro 1-9569/12
• 9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-one
• NCGC00160421-01
• Xenazine (TN)
• NSC172187
• DTXSID501127442
• 2H-Benzo(a)quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• Tetrabenazine (INN)
• HMS3884E10
• Revocon
• 9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-one
• D08575
• AKOS001681311
• PB38735
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,2,3,4,6,7,11b-hexahydro-2H-benzo(a)quinolizine
• A917912
• Oprea1_264344
• AS-35785
• EINECS 200-383-6
• BRN 0040090
• 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-Benzo[a]quinolizin-2-one
• EX-A2361
• HMS3430F03
• EN300-122639
• Tetrabenazine- Bio-X
• LP01086
• Tetrabenazine [BAN:INN]
• Tetrabenazine (3r,11br)-rel-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2h-benzo[a]quinolizin-2-one
• (3R,11bR)-rel-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-one
• HMS1540E17
• NSC169886
• 58-46-8
• 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7, 11b-hexahydro-3-isobutyl-9,10-dimethoxy-,
• MFCD00042740
• DB04844
• Nitoman;Ro 1-9569
• CHEMBL117785
• NCGC00160421-02
• Tetrabenazine (JAN/INN)
• 2H-Benzo[a]quinolizin-2-one, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• HY-B0590A
• 2H-Benzo[a]quinolizin-2-one,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• BDBM50017701
• SCHEMBL62026
• LS-40294
• SB49797
• Tetrabenazine (Nitoman, Xenazine)
• s1789
• D09PJX
• CCG-118217
• Z1544404943
• 2-oxo-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-benzoquinolizine
• 1,4,6,7,11b-Hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo[a]quinolizin-2-one
• (3RS,11bRS)-9,10-Dimethoxy-3-(2-methylpropyl)-3,4,6,7-tetrahydro-1H-pyrido(2,1-a)isoquinolin-2(11bH)-one
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11-beta-hexahydro-
• Tetrabenazinum (INN-Latin)
• Tetrabenazina (INN-Spanish)
• 1,2,4,6,7,11b-hexahydro-3-isobutyl-9,10-dimethoxy-2H-benzo(a)quinolizin-2-one
• 9,10-dimethoxy-3-isobutyl-1,3,4,6,7,11b-hexahydro-2H-pyrido(2,1-a)isoquinolin-2-one
• N07XX06
• Tetrabenazinum (Latin)
• rac-(3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido(2,1-a)isoquinolin-2-one
• 2-Oxo-3-isobutyl-9,10-dimethoxy-1,2,3,4,6,7-hexahydro-11bH-benzo(a)quinolizine
• 9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido(2,1-a)isoquinolin-2-one
• SY333387
• NS00008216
• MFCD08461052
• TETRABENAZINE (USP-RS)
• CHEBI:9467
• TETRABENAZINE (MART.)
• DTXCID001476353
• HSDB 8412
• DA-78345
• Tetrabenazine?
• 1381929-92-5
• (3S,11bR)-3-isobutyl-9,10-dimethoxy-3,4,6,7-tetrahydro-1H-pyrido[2,1-a]isoquinolin-2(11bH)-one
• +Expand

• MDL： MFCD11519951
• InChIKey： MKJIEFSOBYUXJB-UHFFFAOYSA-N
• Inchi： 1S/C19H27NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16H,5-7,10-11H2,1-4H3
• SMILES： O=C1C([H])([H])C2([H])C3=C([H])C(=C(C([H])=C3C([H])([H])C([H])([H])N2C([H])([H])C1([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 317.199094g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 317.199094g/mol
• Monoisotopic Mass: 317.199094g/mol
• Topological Polar Surface Area: 38.8Ų
• Heavy Atom Count: 23
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
• Dissociation Constants: pKa = 6.51
• LogP: 3.17600
• PSA: 38.77000
• Merck: 9182
• Refractive Index: 1.5180 (estimate)
• Boiling Point: 456.71°C (rough estimate)
• Melting Point: 124.0 to 130.0 deg-C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 225.3°C
• Solubility: DMSO: >10mg/mL
• Density: 1.12

Tetrabenazine Security Information

• Symbol: GHS07
• RTECS：DK2275000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： 24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3249
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：6.1(b)

Tetrabenazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%